Cas no 56464-69-8 (DL-4-methylphenylglycine nitrile)

• Product Name: DL-4-methylphenylglycine nitrile
• CAS No: 56464-69-8
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• CID: 3037114
• PubChem ID: 13352450
• Update Time: 2025-11-01

DL-4-methylphenylglycine nitrile Chemical and Physical Properties

Names and Identifiers

• DL-4-methylphenylglycine nitrile
• 2-tolylglycinonitrile;2-amino-2-(p-tolyl)acetonitrile;
• AMINO(4-METHYLPHENYL)ACETONITRILE
• CS-0281246
• AKOS016051314
• 2-amino-2-(4-methylphenyl)acetonitrile
• AKOS000147946
• 56464-69-8
• BS-12146
• 2-Amino-2-(p-tolyl)acetonitrile
• EN300-62173
• SCHEMBL11452811

• Inchi： 1S/C9H10N2/c1-7-2-4-8(5-3-7)9(11)6-10/h2-5,9H,11H2,1H3
• InChI Key： JBPGQESINKVYLD-UHFFFAOYSA-N
• SMILES： NC(C#N)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 146.08400
• Monoisotopic Mass: 146.084398327Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.81000
• LogP: 2.21868

Additional information on DL-4-methylphenylglycine nitrile

DL-4-Methylphenylglycine Nitrile: A Comprehensive Overview

DL-4-methylphenylglycine nitrile (CAS No. 56464-69-8) is a versatile compound with significant applications in the fields of medicinal chemistry, pharmaceutical research, and synthetic organic chemistry. This compound, also known as DL-4-methylphenylglycinonitrile, is a chiral nitrile derivative that has garnered attention due to its unique structural features and potential biological activities.

The chemical structure of DL-4-methylphenylglycine nitrile consists of a phenyl ring substituted with a methyl group at the 4-position, attached to a glycine nitrile moiety. This configuration imparts specific stereochemical properties that are crucial for its biological and chemical behavior. The presence of the nitrile group makes it a valuable intermediate in the synthesis of various pharmaceuticals and biologically active compounds.

Recent research has highlighted the importance of DL-4-methylphenylglycine nitrile in the development of novel therapeutic agents. Studies have shown that this compound can serve as a building block for the synthesis of drugs targeting various diseases, including neurological disorders, cancer, and metabolic conditions. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of DL-4-methylphenylglycine nitrile exhibit potent anti-inflammatory and neuroprotective effects, making them promising candidates for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its therapeutic potential, DL-4-methylphenylglycine nitrile has been extensively studied for its role in enzyme inhibition. Enzyme inhibitors are crucial in drug discovery, as they can modulate specific biological pathways involved in disease progression. Research has shown that certain derivatives of DL-4-methylphenylglycine nitrile can effectively inhibit key enzymes such as proteases and kinases, which are implicated in various pathological processes. This property makes it an attractive candidate for developing targeted therapies.

The synthetic accessibility of DL-4-methylphenylglycine nitrile is another factor contributing to its widespread use in research and development. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the reaction of 4-methylbenzaldehyde with cyanide ions followed by reduction to form the desired nitrile derivative. This synthetic pathway is not only scalable but also allows for the introduction of additional functional groups, enabling the synthesis of a wide range of structurally diverse compounds.

The physicochemical properties of DL-4-methylphenylglycine nitrile, such as its solubility, stability, and reactivity, are well-documented and have been optimized for various applications. For example, its solubility in polar solvents like dimethyl sulfoxide (DMSO) makes it suitable for use in high-throughput screening assays, which are essential in drug discovery pipelines. Additionally, its stability under different reaction conditions ensures that it can be used reliably in complex synthetic sequences without significant degradation.

In conclusion, DL-4-methylphenylglycine nitrile (CAS No. 56464-69-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and biological activities make it an invaluable tool for scientists working on the development of novel therapeutic agents. As research continues to uncover new applications and derivatives of this compound, its importance in the field is likely to grow even further.